Cas no 2680762-10-9 (Tert-butyl 3-(acetamidomethyl)-3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(acetamidomethyl)-3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate
• CAS No: 2680762-10-9
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 5622688
• PubChem ID: 165928989
• Update Time: 2025-07-20

Tert-butyl 3-(acetamidomethyl)-3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(acetamidomethyl)-3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate
• EN300-28308988
• 2680762-10-9
• Tert-butyl 3-(acetamidomethyl)-3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate

• Inchi： 1S/C14H26N2O4/c1-10(17)15-7-14(13(5,6)19)8-16(9-14)11(18)20-12(2,3)4/h19H,7-9H2,1-6H3,(H,15,17)
• InChI Key： YYZRTWNREFSCAN-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1(CNC(C)=O)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 78.9Ų

Additional information on Tert-butyl 3-(acetamidomethyl)-3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate

Recent Advances in the Synthesis and Applications of Tert-butyl 3-(acetamidomethyl)-3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate (CAS: 2680762-10-9)

In recent years, the compound Tert-butyl 3-(acetamidomethyl)-3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate (CAS: 2680762-10-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This azetidine derivative, characterized by its unique structural features, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. The compound's structural complexity, featuring both acetamidomethyl and hydroxypropan-2-yl substituents, makes it a versatile building block for drug discovery and development.

Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for the synthesis of Tert-butyl 3-(acetamidomethyl)-3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate, achieving a 78% yield with high enantiomeric purity. The method employs a palladium-catalyzed coupling reaction, which has been shown to be both efficient and scalable, making it suitable for industrial applications.

The pharmacological applications of this compound are equally noteworthy. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 highlighted its role as a precursor in the development of protease inhibitors. The study demonstrated that derivatives of this compound exhibit potent inhibitory activity against SARS-CoV-2 main protease, suggesting potential utility in antiviral therapies. These findings underscore the compound's relevance in addressing current global health challenges.

Furthermore, the compound's utility extends beyond antiviral applications. A recent study in the European Journal of Medicinal Chemistry explored its use in the synthesis of small molecule modulators for G-protein coupled receptors (GPCRs). The researchers found that the structural flexibility of Tert-butyl 3-(acetamidomethyl)-3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate allows for the introduction of various pharmacophores, enabling the development of highly selective GPCR ligands with potential applications in neurology and oncology.

In conclusion, Tert-butyl 3-(acetamidomethyl)-3-(2-hydroxypropan-2-yl)azetidine-1-carboxylate (CAS: 2680762-10-9) represents a valuable scaffold in modern medicinal chemistry. Its versatile synthetic accessibility and broad pharmacological potential make it a compound of significant interest for future research. Continued exploration of its derivatives and applications is expected to yield further breakthroughs in drug discovery and therapeutic development.